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Compound of Interest

Compound Name: Isohexylamine

Cat. No.: B1605483

An In-depth Technical Guide to the Physicochemical Properties of Isohexylamine

Introduction

Isohexylamine, also known as 4-methylpentan-1-amine, is a primary aliphatic amine.[1][2]
With the chemical formula CeH1sN, it is one of the isomers of hexylamine.[1][2][3] This
document provides a comprehensive overview of its core physicochemical properties, intended
for researchers, scientists, and professionals in drug development.

Synonyms: 4-Methyl-1-pentanamine, 4-Methylpentylamine[4] CAS Number: 5344-20-7[1][4]
Molecular Formula: CeH1sN[1][2][4] Molecular Weight: 101.19 g/mol [1][3][4]

Physicochemical Data

The quantitative physicochemical properties of Isohexylamine are summarized in the table
below for easy reference and comparison.
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Property Value Units Notes Source(s)
Molecular Weight  101.19 g/mol - [11[3][4]
Density 0.768 - 0.770 glcm3 At 20°C [1][4]
Boiling Point 123.3-125 °C At 760 mmHg [11[4115]
Melting Point -94.4 °C - [31[41[5]
Flash Point 25.7 °C - [1]

Vapor Pressure 12.4 mmHg At 25°C [1]
Refractive Index 1.41-1.42 - - [11[4115]
pKa 10.63+£0.10 - Predicted [41[5]
Dipole Moment 1.60 D - [3]

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of a specific
compound like Isohexylamine are typically found within proprietary company documents or
specific research publications. However, the following are detailed descriptions of standard
methodologies that are broadly applicable for determining these key properties.

Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A standard method for its determination is distillation.

o Apparatus Setup: A distillation flask is filled with a sample of Isohexylamine and a few
boiling chips to ensure smooth boiling. A thermometer is placed in the neck of the flask with
the bulb positioned just below the side arm leading to the condenser, ensuring it measures
the temperature of the vapor that is distilling. The flask is connected to a condenser, which is
in turn connected to a receiving flask.

o Heating: The distillation flask is gently heated. As the liquid boils, the vapor rises, and its
temperature is recorded by the thermometer.
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» Data Collection: The temperature is recorded when it stabilizes, which corresponds to the
boiling point of the substance at the given atmospheric pressure. For high accuracy, the
atmospheric pressure should be recorded and the boiling point corrected to standard
pressure (760 mmHg) if necessary.

Determination of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. A closed-cup method is often used for accuracy and safety.

o Apparatus: A closed-cup flash point tester consists of a sample cup with a tightly fitting lid.
The lid has ports for a thermometer, a stirrer, and an ignition source.

e Procedure: The sample of Isohexylamine is placed in the cup and the lid is sealed. The
sample is then heated at a slow, constant rate while being stirred.

« Ignition Test: At regular temperature intervals, an ignition source (such as a small flame or an
electric spark) is introduced into the vapor space above the liquid.

e Observation: The flash point is the lowest temperature at which the vapors ignite with a brief
flash.

Determination of Vapor Pressure (Ebulliometry)

Ebulliometry is a precise method for determining the vapor pressure of a pure liquid at different
temperatures.

o Apparatus: A modified Swietoslawski ebulliometer is used, which is designed to measure the
boiling temperature of a liquid under a controlled, stable pressure.[6] The apparatus includes
a boiling flask, a Cottrell pump to ensure the thermometer is bathed in vapor-liquid
equilibrium, a condenser, and a connection to a pressure control system (vacuum pump and
inert gas supply).[6]

e Procedure: The system pressure is set to a desired value and the sample is heated to its
boiling point.[6]

o Equilibrium Measurement: The temperature and pressure are precisely measured once the
system reaches a stable vapor-liquid equilibrium.[6]
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o Data Range: This process is repeated at various pressures to obtain a set of vapor pressure
data over a range of temperatures.[6] The precision of the vapor pressure measurement is
typically high, for instance, within 0.5% for low pressures (1-50 kPa) and 0.2% for higher

pressures (50-400 kPa).[6]

Visualizations

The following diagrams illustrate the relationships between the physicochemical properties of
Isohexylamine and a general workflow for their determination.
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Caption: Logical relationships between molecular structure and key physicochemical
properties.
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Caption: General experimental workflow for determining a physicochemical property.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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